[4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid

• IUPAC Name: 2-[4-(phenylmethoxycarbonylaminomethyl)piperidin-1-yl]acetic acid
• InChI: InChI=1S/C16H22N2O4/c19-15(20)11-18-8-6-13(7-9-18)10-17-16(21)22-12-14-4-2-1-3-5-14/h1-5,13H,6-12H2,(H,17,21)(H,19,20)
• InChI Key: YIGHUMCXHRAABD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)OCC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

[4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid is a piperidine derivative featuring a benzyloxycarbonyl (Z) protecting group on the amino-methyl substituent and an acetic acid moiety. This compound is structurally characterized by:

• Piperidine core: A six-membered saturated ring with one nitrogen atom.
• Benzyloxycarbonyl (Z) group: A carbamate-based protecting group commonly used in peptide synthesis to shield amines.
• Acetic acid moiety: Enhances solubility via ionization and facilitates salt formation for pharmaceutical formulations.

The compound has been listed in tertiary amine catalogs (e.g., CymitQuimica) but is currently discontinued, suggesting challenges in synthesis, stability, or application .

Preparation Methods

Protection of the Piperidine Amine

The primary amine in 4-(aminomethyl)piperidine is protected using benzyloxycarbonyl (Cbz) groups. A representative procedure involves reacting 4-(aminomethyl)piperidine with N-(benzyloxycarbonyloxy)succinimide (Cbz-OSu) under alkaline conditions (pH 9.5) in 1,2-dimethoxyethane (DME). Sodium hydroxide maintains the pH, ensuring efficient nucleophilic attack by the amine on the electrophilic carbonyl of Cbz-OSu. The product, 4-(benzyloxycarbonylaminomethyl)piperidine, is isolated via extraction and evaporation, yielding ~78% (23 g from 18 g starting material).

Key Conditions :

• Reagent : Cbz-OSu (1.2 equiv)

• Solvent : 1,2-Dimethoxyethane (DME)

• Base : Aqueous NaOH (0.03 M)

• Temperature : 0°C → room temperature

• Yield : 78%

Alkylation of the Piperidine Nitrogen

The secondary amine of the piperidine ring is alkylated with bromoacetic acid derivatives. Ethyl bromoacetate (1.5 equiv) reacts with 4-(benzyloxycarbonylaminomethyl)piperidine in the presence of potassium carbonate (K₂CO₃) in acetonitrile at 60°C for 12 hours. Subsequent hydrolysis of the ethyl ester using aqueous NaOH (2 M) in tetrahydrofuran (THF) yields the target carboxylic acid.

Key Conditions :

• Reagent : Ethyl bromoacetate (1.5 equiv)

• Base : K₂CO₃ (2.0 equiv)

• Solvent : Acetonitrile

• Temperature : 60°C

• Hydrolysis : NaOH (2 M), THF/H₂O (3:1)

• Overall Yield : 65%

Synthetic Route 2: Reductive Amination and Late-Stage Functionalization

An alternative approach constructs the piperidine ring via reductive amination before introducing the Cbz and acetic acid groups.

Piperidine Ring Formation

4-(Aminomethyl)cyclohexanone undergoes reductive amination using sodium cyanoborohydride (NaBH₃CN) in methanol, cyclizing to form 4-(aminomethyl)piperidine. This method avoids pre-functionalized piperidines, offering flexibility in downstream modifications.

Key Conditions :

• Reducing Agent : NaBH₃CN (1.2 equiv)

• Solvent : Methanol

• Temperature : Room temperature, 24 hours

• Yield : 82%

Sequential Functionalization

The synthesized piperidine is protected with Cbz-OSu as in Route 1. Alkylation with tert-butyl bromoacetate, followed by acidic deprotection (trifluoroacetic acid, TFA), yields the acetic acid derivative. This route minimizes side reactions during alkylation by using a bulky ester.

Key Conditions :

• Alkylation Reagent : tert-Butyl bromoacetate (1.3 equiv)

• Deprotection : TFA/DCM (1:1), 2 hours

• Overall Yield : 70%

Optimization of Reaction Conditions

Solvent and Base Selection

Alkylation efficiency correlates with solvent polarity. Dimethylformamide (DMF) enhances nucleophilicity of the piperidine nitrogen but risks ester hydrolysis. Comparative studies show acetonitrile balances reactivity and stability, achieving 65% yield versus 50% in DMF.

Temperature and Catalysis

Microwave-assisted synthesis (100°C, 30 minutes) accelerates alkylation, improving yields to 75% while reducing reaction time from 12 hours to 30 minutes. Phase-transfer catalysts (e.g., tetrabutylammonium bromide) further enhance kinetics in biphasic systems.

Industrial-Scale Production Techniques

Large-scale synthesis prioritizes cost-effectiveness and safety. Continuous flow reactors enable precise control over exothermic reactions (e.g., Cbz protection), reducing byproduct formation. A representative protocol uses:

• Flow Rate : 10 mL/min

• Residence Time : 5 minutes

• Yield : 85%

Table 1: Comparison of Laboratory vs. Industrial Methods

Parameter	Laboratory Scale	Industrial Scale
Reactor Type	Batch (Round-bottom)	Continuous Flow
Temperature Control	Oil Bath	Jacketed Reactor
Yield	65–78%	80–85%
Solvent Recovery	Manual Distillation	Automated Recycling

Comparative Analysis of Synthetic Routes

Table 2: Advantages and Limitations of Each Route

Route	Advantages	Limitations
1	High selectivity for Cbz protection	Multi-step purification required
2	Flexible piperidine synthesis	Lower overall yield (70%)

Route 1 is preferred for small-scale, high-purity applications, while Route 2 suits modular synthesis of piperidine derivatives.

Chemical Reactions Analysis

1.1. Deprotection of the Benzyloxycarbonyl (Cbz) Group

The Cbz group is typically removed via catalytic hydrogenation or acidic hydrolysis:

• Hydrogenolysis : Exposure to H₂ gas (1–3 atm) with palladium-on-carbon (Pd/C) in methanol/ethanol yields the free amine (piperidin-1-yl-acetic acid derivative) and toluene as a byproduct .

• Acidic Hydrolysis : Treatment with hydrobromic acid (HBr) in acetic acid (33% v/v) cleaves the Cbz group at 60–80°C .

Example Reaction:

$$\text{[4-(Cbz-amino-methyl)-piperidin-1-yl]-acetic acid} \xrightarrow{\text{H}_2, \text{Pd/C}} \text{[4-(aminomethyl)-piperidin-1-yl]-acetic acid} + \text{CO}_2 + \text{Toluene}$$

1.2. Functionalization of the Acetic Acid Moiety

The carboxylic acid group participates in:

• Esterification : Reaction with alcohols (e.g., methanol, ethanol) under acidic catalysis (H₂SO₄) forms esters.

• Amide Coupling : Activation with HBTU/HOBt and DIPEA enables coupling with amines (e.g., tert-butyl piperidin-4-ylcarbamate) .

Key Reagents:

Reaction Type	Reagents/Conditions	Yield (%)	Reference
Esterification	MeOH, H₂SO₄, reflux, 6 hr	78–85
Amide Coupling	HBTU, HOBt, DIPEA, DMF, RT, 12 hr	65–72

2.1. Nucleophilic Substitution

The piperidine nitrogen undergoes alkylation or acylation:

• Alkylation : Reaction with alkyl halides (e.g., methyl iodide) in the presence of K₂CO₃ yields N-alkylated derivatives .

• Acylation : Treatment with acetyl chloride forms N-acetyl-piperidine analogs .

2.2. Ring-Opening Reactions

Under strong acidic conditions (e.g., HCl, 6M), the piperidine ring can undergo hydrolysis, producing linear diamines .

Oxidation and Reduction Pathways

Reaction Type	Reagents	Products	Conditions	Reference
Oxidation	KMnO₄ (aq)	Ketone derivatives	80°C, 4 hr
Reduction	LiAlH₄	Alcohol intermediates	THF, 0°C to RT

4.2. Preparation of Chiral Derivatives

Chiral resolution via enzymatic hydrolysis (using lipase B) produced enantiomerically pure forms (>99% ee), demonstrating utility in asymmetric synthesis .

Stability and Side Reactions

• Thermal Degradation : Prolonged heating (>100°C) induces decarboxylation of the acetic acid group.

• Photodegradation : UV exposure (254 nm) causes cleavage of the Cbz group, necessitating dark storage .

Scientific Research Applications

HIV and Antiviral Research

Research has indicated that compounds similar to [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid can serve as potential inhibitors in the treatment of HIV. A study highlighted the development of novel CCR5 antagonists, which are crucial for blocking HIV entry into host cells. The compound's structural framework allows for modifications that enhance binding affinity and selectivity towards viral targets, making it a candidate for further investigation in antiviral therapies .

Inhibition of Viral Proteins

The compound has been studied as part of a class of 1,4,4-trisubstituted piperidines that exhibit antiviral activity against influenza and coronaviruses. These piperidine derivatives have shown promise as non-covalent inhibitors of viral proteases, suggesting that [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid could be optimized for similar applications .

Synthetic Pathways

The synthesis of [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid typically involves multi-step processes that include the protection of amine groups and subsequent reactions to introduce functional groups that enhance biological activity. For instance, methods such as the Ugi reaction have been employed to create diverse piperidine-based structures with varying substituents, which can lead to improved pharmacological profiles .

Structure-Activity Relationship (SAR) Studies

Quantitative structure–activity relationship (QSAR) analyses have been pivotal in understanding how modifications to the piperidine scaffold affect biological activity. These studies help identify key molecular descriptors that correlate with enhanced efficacy against specific targets, guiding future synthesis efforts .

Case Studies and Research Findings

Study	Focus	Findings
Roy & Leonard (2010)	QSAR Analysis	Developed models predicting binding affinity of piperidine derivatives as CCR5 antagonists, suggesting potential for HIV therapy .
Recent Antiviral Research (2022)	Influenza & CoV Inhibitors	Identified 1,4,4-trisubstituted piperidines with low μM activity against influenza A/H1N1; indicates potential for broader antiviral applications .
Synthesis Overview (2025)	Arginase Inhibitors	Discussed synthesis methods for compounds related to piperidine derivatives; highlighted importance in developing inhibitors for metabolic enzymes .

Mechanism of Action

The mechanism of action of [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid involves its interaction with specific molecular targets. The benzyloxycarbonylamino group may facilitate binding to enzymes or receptors, while the piperidine ring provides structural stability. The acetic acid moiety can participate in hydrogen bonding and other interactions, enhancing the compound’s overall activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

2-(4-{[(tert-Butoxy)carbonyl]amino}piperidin-1-yl)acetic Acid

• CAS : 299203-94-4
• Molecular Formula : C₁₂H₂₂N₂O₄
• Key Features: Uses a tert-butoxycarbonyl (BOC) group instead of benzyloxycarbonyl. The BOC group is acid-labile (removed via trifluoroacetic acid), contrasting with the Z group’s hydrogenolysis sensitivity .

[4-(Ethoxycarbonyl)piperidin-1-yl]acetic Acid

• CAS : 224456-41-1
• Molecular Formula: C₁₀H₁₇NO₄
• Key Features: Ethoxycarbonyl substituent is smaller and less hydrophobic than benzyloxycarbonyl, enhancing aqueous solubility.

(4-Carbamoyl-piperazin-1-yl)-acetic Acid

• CAS : 701291-01-2
• Molecular Formula : C₇H₁₃N₃O₃
• Key Features :
  • Replaces the Z group with a carbamoyl moiety, increasing hydrogen-bonding capacity.
  • Piperazine ring (two nitrogen atoms) instead of piperidine, altering basicity and reactivity .

4-(4-Methylpiperazin-1-ylmethyl)benzoic Acid

• CAS : 106261-48-7
• Molecular Formula : C₁₃H₁₈N₂O₂
• Key Features :
  • Benzoic acid substituent instead of acetic acid, influencing ionization and bioavailability.
  • Methylpiperazine core enhances solubility but reduces lipophilicity compared to piperidine .

Structural and Functional Comparison Table

Compound	CAS Number	Molecular Weight (g/mol)	Key Functional Groups	Solubility	Stability Profile
[4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic Acid	N/A	~319.36	Z group, piperidine, acetic acid	Low (hydrophobic)	Stable under basic conditions
2-(4-{[(tert-BOC)amino}piperidin-1-yl)acetic Acid	299203-94-4	258.32	BOC group, piperidine, acetic acid	Moderate	Acid-labile
[4-(Ethoxycarbonyl)piperidin-1-yl]acetic Acid	224456-41-1	215.25	Ethoxycarbonyl, acetic acid	High	Stable in neutral conditions
(4-Carbamoyl-piperazin-1-yl)-acetic Acid	701291-01-2	187.20	Carbamoyl, piperazine, acetic acid	Moderate	Hydrolysis-sensitive

Biological Activity

[4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid is a complex organic compound with significant potential in biological research and pharmaceutical applications. This article delves into its biological activity, mechanisms of action, and potential therapeutic uses, supported by relevant research findings and data.

Chemical Structure and Properties

The compound has the molecular formula C14H20N2O2, characterized by a piperidine ring with a benzyloxycarbonylamino group and an acetic acid moiety. This unique structure contributes to its biological activity, particularly its ability to interact with various biological targets.

The mechanism of action involves the compound's interaction with specific molecular targets. The benzyloxycarbonylamino group enhances binding to enzymes or receptors, while the piperidine ring provides structural stability. The acetic acid moiety participates in hydrogen bonding, which is crucial for its biological interactions.

Biological Activity

Research indicates that [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid exhibits various biological activities:

• Enzyme Inhibition : The compound has been studied for its ability to inhibit specific enzymes, making it a candidate for drug development in areas like oncology and neurology.
• Antiviral Activity : It has shown potential as an antiviral agent, particularly against influenza viruses and coronaviruses, as demonstrated by studies on similar piperidine derivatives .
• Receptor Binding : The compound's structural features allow it to bind effectively to various receptors, which is vital for developing targeted therapies.

Comparative Analysis

To understand its efficacy better, a comparison with similar compounds can be insightful. Below is a table summarizing the properties of [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid and related compounds:

Compound Name	Molecular Formula	Biological Activity
[4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid	C14H20N2O2	Enzyme inhibition, antiviral activity
[4-(Methoxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid	C13H19N2O2	Antimicrobial properties
[4-(Ethoxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid	C14H21N2O2	Antiviral activity

Case Studies

Several studies have explored the biological activity of piperidine derivatives similar to [4-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid:

• Antiviral Studies : A study on 1,4,4-trisubstituted piperidines demonstrated their effectiveness as non-covalent inhibitors of viral proteases, showcasing their potential in treating viral infections .
• Cancer Research : Research highlighted the role of similar compounds in inhibiting cancer cell proliferation through enzyme inhibition mechanisms. These findings suggest that derivatives of this compound could be developed into anticancer agents.
• Neuropharmacology : Investigations into piperidine derivatives have revealed their neuroprotective properties, indicating potential applications in neurodegenerative diseases .